Cas no 103784-66-3 (Tos-Gly-Pro-Arg-NHPh(4-NH2))

• Product Name: Tos-Gly-Pro-Arg-NHPh(4-NH2)
• CAS No: 103784-66-3
• MF: C₂₆H₃₆N₈O₅S
• MW: 572.679643630981
• CID: 4745007
• PubChem ID: 9851060
• Update Time: 2025-05-24

Tos-Gly-Pro-Arg-NHPh(4-NH2) Chemical and Physical Properties

Names and Identifiers

• LVN84663
• Tos-Gly-Pro-Arg-NHPh(4-NH2)
• (S)-N-((S)-1-((4-aminophenyl)amino)-5-guanidino-1-oxopentan-2-yl)-1-(tosylglycyl)pyrrolidine-2-carboxamide
• 103784-66-3

• Inchi： 1S/C26H36N8O5S/c1-17-6-12-20(13-7-17)40(38,39)31-16-23(35)34-15-3-5-22(34)25(37)33-21(4-2-14-30-26(28)29)24(36)32-19-10-8-18(27)9-11-19/h6-13,21-22,31H,2-5,14-16,27H2,1H3,(H,32,36)(H,33,37)(H4,28,29,30)/t21-,22-/m0/s1
• InChI Key： LHIXVSSUGJJLKZ-VXKWHMMOSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCC(N1CCC[C@H]1C(N[C@H](C(NC1C=CC(=CC=1)N)=O)CCC/N=C(\N)/N)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 572.25293745g/mol
• Monoisotopic Mass: 572.25293745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 997
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 224

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Tos-Gly-Pro-Arg-NHPh(4-NH2)

Tos-Gly-Pro-Arg-NHPh(4-NH2): A Comprehensive Overview

The compound with CAS No. 103784-66-3, known as Tos-Gly-Pro-Arg-NHPh(4-NH2), is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a peptide derivative with a unique structure that incorporates a tosyl group (Tos) and an aromatic ring with an amino group (NHPh(4-NH2)). Its synthesis and characterization have been extensively studied, making it a valuable tool in drug discovery and development.

Recent advancements in peptide chemistry have highlighted the importance of Tos-Gly-Pro-Arg-NHPh(4-NH2) in understanding the relationship between molecular structure and biological activity. Researchers have focused on its role as a potential therapeutic agent, particularly in the treatment of cardiovascular diseases and cancer. The tosyl group plays a critical role in stabilizing the molecule's conformation, while the aromatic ring enhances its bioavailability and targeting capabilities.

One of the most notable studies on this compound involves its application as a substrate for protease inhibitors. The presence of the arginine residue (Arg) makes it an ideal candidate for studying enzyme specificity and catalytic mechanisms. By modifying the side chains of amino acids in the peptide sequence, scientists have been able to optimize its binding affinity to target enzymes, leading to more effective drug candidates.

The synthesis of Tos-Gly-Pro-Arg-NHPh(4-NH2) involves a multi-step process that combines solid-phase peptide synthesis (SPPS) with traditional organic chemistry techniques. The use of Fmoc (9-fluorenylmethyloxycarbonyl) protection for amino groups has significantly improved the efficiency of this process, ensuring high purity and yield. This has made it possible to scale up production for preclinical studies.

In terms of biological activity, Tos-Gly-Pro-Arg-NHPh(4-NH2) has shown promising results in inhibiting key enzymes involved in disease progression. For instance, its ability to modulate matrix metalloproteinases (MMPs) has been explored in the context of cancer metastasis. Additionally, studies have demonstrated its potential as an anti-inflammatory agent by targeting specific cytokines associated with chronic inflammatory diseases.

Recent research has also focused on the pharmacokinetic properties of this compound. The NHPh(4-NH2) group contributes to its solubility and absorption profile, making it suitable for oral administration. However, further studies are required to optimize its half-life and reduce potential off-target effects.

The structural versatility of Tos-Gly-Pro-Arg-NHPh(4-NH2) offers numerous opportunities for modification and functionalization. By introducing additional substituents or altering the peptide sequence, researchers can tailor its properties for specific therapeutic applications. This adaptability underscores its importance as a platform molecule in drug design.

In conclusion, Tos-Gly-Pro-Arg-NHPh(4-NH2) represents a significant advancement in peptide chemistry and pharmacology. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for developing novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various disease areas.